Cas no 1806308-00-8 (Methyl 3-cyano-2-methoxy-5-nitrobenzoate)

• Product Name: Methyl 3-cyano-2-methoxy-5-nitrobenzoate
• CAS No: 1806308-00-8
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4951634
• Update Time: 2025-06-09

Methyl 3-cyano-2-methoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-methoxy-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-16-9-6(5-11)3-7(12(14)15)4-8(9)10(13)17-2/h3-4H,1-2H3
• InChI Key： BJEJJPWBNCIRBM-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(=CC=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.3
• Topological Polar Surface Area: 105

Additional information on Methyl 3-cyano-2-methoxy-5-nitrobenzoate

Methyl 3-cyano-2-methoxy-5-nitrobenzoate (CAS No. 1806308-00-8): A Comprehensive Overview

Methyl 3-cyano-2-methoxy-5-nitrobenzoate, identified by its CAS number 1806308-00-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a benzoate core with cyano, methoxy, and nitro substituents, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate molecule's structural framework is derived from benzoic acid, with modifications that enhance its reactivity and biological activity. The presence of a cyano group at the 3-position and a nitro group at the 5-position introduces electrophilic centers, making it a versatile precursor for further functionalization. Additionally, the methoxy group at the 2-position contributes to the compound's solubility and stability, facilitating its use in various chemical reactions.

In recent years, there has been growing interest in exploring the potential applications of< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate in drug discovery and development. Its unique structural features have been leveraged in the synthesis of novel heterocyclic compounds, which are known for their broad spectrum of biological activities. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate is its role as a building block in constructing complex molecular architectures. The cyano group can be further transformed into amides or carboxamides, while the nitro group can be reduced to an amine, providing multiple pathways for chemical diversification. These transformations have been exploited in the design of targeted therapies aimed at modulating specific biological pathways.

Recent studies have highlighted the< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate's potential in developing antimicrobial agents. The nitro group, in particular, has been shown to exhibit bactericidal activity against Gram-negative bacteria by interfering with essential metabolic processes. This property makes it an attractive candidate for synthesizing novel antibiotics that could combat antibiotic-resistant strains.

The< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate compound also finds utility in agrochemical research. Its structural motifs are similar to those found in several herbicides and fungicides, suggesting that it could serve as a precursor for developing new crop protection agents. By modifying its functional groups, researchers can fine-tune its biological activity to target specific pests or plant pathogens.

In addition to its pharmaceutical and agrochemical applications, there is increasing evidence suggesting that< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate may have applications in material science. The compound's ability to undergo various chemical transformations makes it a promising candidate for synthesizing advanced materials with tailored properties. For example, its derivatives could be used to develop conductive polymers or liquid crystals used in electronic devices.

The synthesis of< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate typically involves multi-step organic reactions starting from commercially available benzoic acid derivatives. The introduction of the cyano group is often achieved through cyanation reactions, while the methoxy and nitro groups are typically introduced via methylation and nitration processes, respectively. These synthetic routes highlight the compound's accessibility and scalability for industrial applications.

Quality control and analytical characterization are crucial aspects when dealing with< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to ensure the purity and identity of the compound. These analytical methods provide detailed insights into its molecular structure and help confirm its suitability for downstream applications.

The< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate market is expected to grow steadily due to its increasing demand across various industries. Pharmaceutical companies are particularly interested in leveraging its structural features for drug development, while agrochemical manufacturers see potential in using it as a precursor for novel crop protection agents. Additionally, material scientists are exploring its applications in advanced materials research.

In conclusion,< strong>Methyl 3-cyano-2-methoxy-5-nitrobenzoate (CAS No. 1806308-00-8) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, antimicrobial agents, agrochemicals, and advanced materials. As research continues to uncover new applications for this compound, its importance in chemical biology and pharmaceutical chemistry is likely to grow even further.